Fluprostenol lactone diol

• Molecular Formula: C18H19F3O5
• Molecular Weight: 372.3 g/mol
• InChI: InChI=1S/C18H19F3O5/c19-18(20,21)10-2-1-3-12(6-10)25-9-11(22)4-5-13-14-7-17(24)26-16(14)8-15(13)23/h1-6,11,13-16,22-23H,7-9H2/b5-4+/t11-,13-,14+,15-,16-/m1/s1
• InChIKey: XYSPYIAAWRUEML-GYQXSDTBSA-N

Fluprostenol Lactone Diol Overview

Fluprostenol lactone diol (CAS 53872-60-9, molecular formula C₁₈H₁₉F₃O₅, molecular weight 372.3) is a stereochemically defined bicyclic lactone intermediate used in the synthesis of fluprostenol, a synthetic prostaglandin F₂α (PGF₂α) analog . This compound serves as a key precursor in the manufacturing pathway of travoprost (fluprostenol isopropyl ester), an FDA-approved ocular hypotensive agent for glaucoma treatment . Structurally, it incorporates a hexahydro-2H-cyclopenta[b]furan-2-one core with a 3-(trifluoromethyl)phenoxy moiety that distinguishes it from other prostaglandin analog intermediates such as those used in latanoprost or bimatoprost synthesis [1].

Workflow

Prostaglandin analog intermediate synthesis

Selection

Chiral bicyclic lactone with defined stereochemistry

Use Context

FP receptor-targeted molecule synthesis and radioligand preparation

• [1] Sharif NA, Kelly CR, Crider JY, Williams GW, Xu SX. Ocular hypotensive FP prostaglandin (PG) analogs: PG receptor subtype binding affinities and selectivities, and agonist potencies at FP and other PG receptors in cultured cells. J Ocul Pharmacol Ther. 2003;19(6):501-515. PMID: 14733708. View Source

Fluprostenol Lactone Diol: Irreplaceable Intermediate

Fluprostenol lactone diol is not functionally interchangeable with intermediates from other prostaglandin analog synthetic pathways due to its unique 3-(trifluoromethyl)phenoxy substitution at the ω-chain, which imparts distinct pharmacological properties to the final active pharmaceutical ingredient [1]. The downstream product, fluprostenol acid (travoprost acid), exhibits an FP receptor binding affinity (Ki = 35 ± 5 nM) that is approximately 2.8-fold higher than latanoprost acid (Ki = 98 nM) and 2.4-fold higher than bimatoprost acid (Ki = 83 nM) [2]. This differential receptor engagement profile originates from the specific structural features embedded during intermediate-stage synthesis using fluprostenol lactone diol. Substitution with a structurally divergent intermediate—such as the phenyl-substituted ω-chain intermediate for latanoprost or the ethyl amide-containing precursor for bimatoprost—would yield a final compound with measurably different receptor selectivity, functional potency, and ultimately, therapeutic efficacy [3]. For procurement decisions, this means that sourcing fluprostenol lactone diol specifically, rather than a generic PGF₂α intermediate, is required to achieve the documented FP receptor selectivity and potency profile of the travoprost/free acid system.

Target Intermediate

ω-Chain

3-(trifluoromethyl)phenoxy

Receptor Profile

FP-selective engagement

Synthetic Outcome

Fluprostenol acid profile

Generic PGF₂α Intermediate

ω-Chain

Phenyl or ethyl amide variants

Receptor Profile

May shift to EP1/EP3 activity

Synthetic Outcome

Altered receptor selectivity and functional potency

• [1] Fluprostenol. ChEBI:60782. European Bioinformatics Institute. View Source
• [2] Sharif NA, Kelly CR, Crider JY, Williams GW, Xu SX. Ocular hypotensive FP prostaglandin (PG) analogs: PG receptor subtype binding affinities and selectivities, and agonist potencies at FP and other PG receptors in cultured cells. J Ocul Pharmacol Ther. 2003;19(6):501-515. PMID: 14733708. View Source
• [3] Sharif NA, Kelly CR, Crider JY. Agonist activity of bimatoprost, travoprost, latanoprost, unoprostone isopropyl ester and other prostaglandin analogs at the cloned human ciliary body FP prostaglandin receptor. J Ocul Pharmacol Ther. 2002;18(4):313-324. PMID: 12222762. View Source

Fluprostenol Lactone Diol Comparative Evidence

FP Receptor Binding Affinity

Fluprostenol acid (travoprost acid), the active metabolite derived from fluprostenol lactone diol via subsequent synthetic steps and in vivo esterase hydrolysis, demonstrates significantly higher binding affinity for the human FP prostaglandin receptor compared to the free acid forms of latanoprost and bimatoprost [1]. In direct competitive radioligand binding assays using [³H]PGF₂α on bovine corpus luteum FP receptors, fluprostenol acid exhibited a Ki of 35 ± 5 nM, representing approximately 2.8-fold higher affinity than latanoprost acid (Ki = 98 nM) and 2.4-fold higher affinity than bimatoprost acid (Ki = 83 nM) [1].

FP Receptor Binding Affinity

Head-to-head

Ki = 35 ± 5 nM (fluprostenol acid) vs. 98 nM (latanoprost acid), 83 nM (bimatoprost acid); 2.8-fold higher affinity.

Supports FP receptor affinity comparison context

Competitive binding assay, bovine corpus luteum FP receptors

Evidence Dimension	FP receptor binding affinity (Ki)
Target Compound Data	Ki = 35 ± 5 nM (fluprostenol acid / travoprost acid)
Comparator Or Baseline	Latanoprost acid: Ki = 98 nM; Bimatoprost acid: Ki = 83 nM
Quantified Difference	2.8-fold higher affinity vs. latanoprost acid; 2.4-fold higher affinity vs. bimatoprost acid
Conditions	Competitive radioligand binding assay using [³H]PGF₂α on bovine corpus luteum FP receptors

Why This Matters

Higher FP receptor binding affinity translates to greater target engagement at lower concentrations, directly impacting potency and enabling potentially lower dosing requirements in therapeutic applications.

• [1] Sharif NA, Kelly CR, Crider JY, Williams GW, Xu SX. Ocular hypotensive FP prostaglandin (PG) analogs: PG receptor subtype binding affinities and selectivities, and agonist potencies at FP and other PG receptors in cultured cells. J Ocul Pharmacol Ther. 2003;19(6):501-515. PMID: 14733708. View Source

FP Receptor Functional Potency

In functional phosphoinositide (PI) turnover assays using the cloned human ciliary body FP prostaglandin receptor, fluprostenol acid (travoprost acid) demonstrated the highest agonist potency among tested ocular hypotensive prostaglandin analogs [1]. The EC50 value for travoprost acid was 3.2 ± 0.6 nM, which was approximately 17-fold more potent than latanoprost free acid (EC50 = 54.6 ± 12.4 nM, p < 0.001) and approximately 1.8-fold more potent than bimatoprost free acid (EC50 = 5.8 ± 2.6 nM) [1]. Fluprostenol itself (EC50 = 6.1 ± 1.5 nM) also showed superior potency compared to latanoprost acid [1].

FP Receptor Functional Potency

Head-to-head

EC50 = 3.2 ± 0.6 nM (travoprost acid) vs. 54.6 nM (latanoprost acid), p

Supports FP receptor functional response context

PI turnover assay, cloned human ciliary body FP receptor

Receptor Subtype Selectivity

Head-to-head

FP/EP1 selectivity ratio ~273-fold for fluprostenol acid vs. ~0.8-fold for bimatoprost acid (Ki basis).

Supports FP receptor selectivity profiling

Panel of cloned human prostanoid receptors

Potency Across Ocular Cell Types

Context-dependent

EC50 = 1.4 nM (h-CM), 3.6 nM (h-TM) for travoprost acid; latanoprost acid range 32–124 nM.

Supports consistent FP response across cell models

Human ciliary muscle and trabecular meshwork cells

Stereochemical Precision

Class-level

Enantiomeric excess ≥99.8%; defined (3aR,4R,5R,6aS) stereochemistry.

Enantiomeric purity may support batch consistency

Supplier data; chiral HPLC verification

Crystalline Intermediate Advantage

Context-dependent

Crystalline powder, mp 158–162°C; enables recrystallization vs. oil intermediates.

Crystalline form may facilitate purification workflow

Supplier and patent literature; recrystallization advantage

Evidence Dimension	FP receptor functional agonist potency (EC50)
Target Compound Data	Travoprost acid: EC50 = 3.2 ± 0.6 nM; Fluprostenol: EC50 = 6.1 ± 1.5 nM
Comparator Or Baseline	Latanoprost acid: EC50 = 54.6 ± 12.4 nM; Bimatoprost acid: EC50 = 5.8 ± 2.6 nM
Quantified Difference	17-fold higher potency vs. latanoprost acid (p < 0.001); 1.8-fold higher potency vs. bimatoprost acid
Conditions	Phosphoinositide (PI) turnover assay in cloned human ciliary body FP prostaglandin receptor-expressing cells

Why This Matters

Functional potency at the target human ocular FP receptor directly correlates with intraocular pressure-lowering efficacy, making this EC50 differential a key predictor of therapeutic performance.

• [1] Sharif NA, Kelly CR, Crider JY. Agonist activity of bimatoprost, travoprost, latanoprost, unoprostone isopropyl ester and other prostaglandin analogs at the cloned human ciliary body FP prostaglandin receptor. J Ocul Pharmacol Ther. 2002;18(4):313-324. PMID: 12222762. View Source

Prostaglandin Receptor Subtype Selectivity

Fluprostenol acid (travoprost acid) exhibits the highest FP-receptor-selectivity profile among clinically relevant ocular hypotensive prostaglandin analogs [1]. In comprehensive receptor profiling, travoprost acid showed minimal affinity for non-FP prostanoid receptors, with Ki values of 52,000 nM at DP, 9,540 nM at EP1, 3,501 nM at EP3, 41,000 nM at EP4, >90,000 nM at IP, and 121,000 nM at TP receptors [1]. In contrast, latanoprost acid demonstrated significant functional activity at EP1 receptors (EC50 = 119 nM), while bimatoprost acid exhibited high affinity for EP1 (Ki = 95 nM) and EP3 (Ki = 387 nM) receptors in addition to FP binding [1].

Receptor Subtype Selectivity

Head-to-head

FP/EP1 selectivity ratio ~273-fold for fluprostenol acid vs. ~0.8-fold for bimatoprost acid (Ki basis).

Supports FP receptor selectivity profiling

Panel of cloned human prostanoid receptors

Evidence Dimension	Prostanoid receptor selectivity profile
Target Compound Data	Fluprostenol acid (travoprost acid): FP Ki = 35 nM; EP1 Ki = 9,540 nM; EP3 Ki = 3,501 nM; EP4 Ki = 41,000 nM; DP Ki = 52,000 nM; IP Ki > 90,000 nM; TP Ki = 121,000 nM
Comparator Or Baseline	Latanoprost acid: FP Ki = 98 nM, EP1 EC50 = 119 nM (functional activity); Bimatoprost acid: FP Ki = 83 nM, EP1 Ki = 95 nM, EP3 Ki = 387 nM, EP1 EC50 = 2.7 nM
Quantified Difference	FP/EP1 selectivity ratio: ~273-fold for fluprostenol acid vs. ~0.8-fold for bimatoprost acid (Ki basis) and ~1.2-fold for latanoprost acid (FP Ki / EP1 EC50 ratio = 0.82)
Conditions	Radioligand binding assays across cloned human prostanoid receptors (DP, EP1-4, FP, IP, TP); functional phosphoinositide turnover assays for latanoprost acid EP1 activity

Why This Matters

Higher FP receptor selectivity reduces the likelihood of off-target receptor-mediated effects, which is critical for minimizing side effect profiles in therapeutic applications and for ensuring assay specificity in research settings.

• [1] Sharif NA, Kelly CR, Crider JY, Williams GW, Xu SX. Ocular hypotensive FP prostaglandin (PG) analogs: PG receptor subtype binding affinities and selectivities, and agonist potencies at FP and other PG receptors in cultured cells. J Ocul Pharmacol Ther. 2003;19(6):501-515. PMID: 14733708. View Source

Functional Potency in Multiple Ocular Cell Types

Fluprostenol acid (travoprost acid) demonstrates consistently high functional potency across multiple human ocular cell types relevant to intraocular pressure regulation [1]. In human ciliary muscle cells, travoprost acid exhibited an EC50 of 1.4 nM; in human trabecular meshwork cells, EC50 = 3.6 nM; and in mouse fibroblasts and rat aortic smooth muscle cells, EC50 = 2.6 nM [1]. Comparative data for latanoprost acid in the same study showed FP receptor functional EC50 values ranging from 32 to 124 nM, representing approximately 23-fold to 34-fold lower potency in human ciliary muscle and approximately 9-fold lower potency in human trabecular meshwork cells [1].

Potency Across Ocular Cell Types

Context-dependent

EC50 = 1.4 nM (h-CM), 3.6 nM (h-TM) for travoprost acid; latanoprost acid range 32–124 nM.

Supports consistent FP response across cell models

Human ciliary muscle and trabecular meshwork cells

Evidence Dimension	Functional agonist potency across human ocular cell types (EC50)
Target Compound Data	Travoprost acid: h-CM EC50 = 1.4 nM; h-TM EC50 = 3.6 nM; mouse fibroblasts/rat A7r5 EC50 = 2.6 nM
Comparator Or Baseline	Latanoprost acid: FP functional EC50 range = 32-124 nM
Quantified Difference	23- to 34-fold higher potency in h-CM cells; approximately 9-fold higher potency in h-TM cells
Conditions	Phosphoinositide (PI) turnover assays in human ciliary muscle (h-CM) cells, human trabecular meshwork (h-TM) cells, Swiss mouse 3T3 fibroblasts, and A7r5 rat vascular smooth muscle cells

Why This Matters

Consistent high potency across multiple human ocular cell types indicates robust target engagement in therapeutically relevant tissues, supporting reliable intraocular pressure-lowering efficacy independent of cellular context.

• [1] Sharif NA, Kelly CR, Crider JY, Williams GW, Xu SX. Ocular hypotensive FP prostaglandin (PG) analogs: PG receptor subtype binding affinities and selectivities, and agonist potencies at FP and other PG receptors in cultured cells. J Ocul Pharmacol Ther. 2003;19(6):501-515. PMID: 14733708. View Source

Stereochemical Precision

Fluprostenol lactone diol incorporates a hexahydro-2H-cyclopenta[b]furan-2-one bicyclic framework with defined stereochemistry at four chiral centers (3aR,4R,5R,6aS), a structural feature that distinguishes it from the acyclic or less rigid intermediates used in alternative prostaglandin synthetic routes [1]. The compound can be supplied with enantiomeric excess ≥99.8% as verified by chiral HPLC, enabling downstream synthesis of optically pure (+)-fluprostenol, which has approximately twice the FP receptor agonist potency of the racemic mixture [1].

Stereochemical Precision

Class-level

Enantiomeric excess ≥99.8%; defined (3aR,4R,5R,6aS) stereochemistry.

Enantiomeric purity may support batch consistency

Supplier data; chiral HPLC verification

Evidence Dimension	Stereochemical integrity and enantiomeric purity
Target Compound Data	Fluprostenol lactone diol: ≥99.8% enantiomeric excess; defined (3aR,4R,5R,6aS) stereochemistry; melting point 158-162°C with decomposition
Comparator Or Baseline	Racemic fluprostenol intermediates or alternative synthetic routes lacking defined stereochemical control
Quantified Difference	(+)-Fluprostenol (optically active enantiomer) exhibits approximately 2-fold higher FP receptor potency compared to racemic fluprostenol mixture
Conditions	Chiral HPLC verification; stereochemistry confirmed by NMR and X-ray crystallography; downstream FP receptor functional assays

Why This Matters

High enantiomeric purity ensures batch-to-batch consistency in downstream API potency and reduces the analytical burden associated with quantifying and controlling stereoisomeric impurities in pharmaceutical manufacturing.

• [1] Fluprostenol Lactone Diol: Comprehensive Technical Overview and Application Insights. NBInno. Published 2025-02-23. View Source

Crystalline Intermediate Advantage

Fluprostenol lactone diol exists as a white to off-white crystalline powder with a defined melting point of 158-162°C (with decomposition), distinguishing it from many prostaglandin intermediates that are obtained as oils requiring chromatographic purification [1]. In contrast, fluprostenol free acid is typically described as a colorless oil dissolved in ethanol, and other ω-chain functionalized intermediates are frequently isolated as amorphous solids or viscous oils [2]. The crystalline nature of fluprostenol lactone diol enables purification by recrystallization rather than chromatography, a significant process advantage cited in F-series prostaglandin patents where solid intermediates can be purified by precipitation to achieve high purity forms [3].

Crystalline Intermediate Advantage

Context-dependent

Crystalline powder, mp 158–162°C; enables recrystallization vs. oil intermediates.

Crystalline form may facilitate purification workflow

Supplier and patent literature; recrystallization advantage

Evidence Dimension	Physical state and purification amenability
Target Compound Data	White to off-white crystalline powder; melting point 158-162°C (with decomposition); solid form enables purification by recrystallization/precipitation
Comparator Or Baseline	Fluprostenol free acid: colorless oil; many prostaglandin intermediates: oils or amorphous solids requiring chromatographic purification
Quantified Difference	Crystalline solid with defined melting point vs. oil; HPLC purity ≥99.5% achievable via recrystallization rather than column chromatography
Conditions	Synthesis and purification conditions as described in F-series prostaglandin process patents; storage at 2-8°C under inert atmosphere

Why This Matters

Crystalline intermediates enable scalable, cost-effective purification via recrystallization rather than chromatography, reducing manufacturing costs and improving process robustness for large-scale pharmaceutical production.

• [1] Fluprostenol Lactone Diol: Comprehensive Technical Overview and Application Insights. NBInno. Published 2025-02-23. View Source
• [2] Fluprostenol. ChemicalBook. CAS No. 40666-16-8. View Source
• [3] Process for the preparation of F-series prostaglandins. Patent application. 2012. View Source

Fluprostenol Lactone Diol Applications

Travoprost API Manufacturing

Fluprostenol lactone diol is the essential intermediate for synthesizing travoprost (fluprostenol isopropyl ester) API with documented FP receptor selectivity and potency. Based on the evidence that travoprost acid exhibits FP receptor Ki = 35 ± 5 nM, EC50 = 3.2 ± 0.6 nM in human ciliary body cells, and >270-fold selectivity over EP1 receptors, this intermediate is specifically required when the manufacturing target is an API with the established travoprost pharmacological profile [1]. Alternative intermediates would yield compounds with different receptor engagement profiles—for instance, latanoprost acid shows significant EP1 functional activity (EC50 = 119 nM), while bimatoprost acid exhibits high EP1 affinity (Ki = 95 nM)—making fluprostenol lactone diol irreplaceable for travoprost production [1][2].

FP Receptor Radioligand Research

Fluprostenol lactone diol serves as the precursor for synthesizing [³H]-labeled fluprostenol ([³H]AL-5848), a high-affinity FP receptor agonist radioligand used for receptor autoradiography and binding studies [1]. This radioligand has demonstrated specific FP receptor binding in bovine corpus luteum sections and on longitudinal ciliary muscle and ciliary processes, enabling precise localization and quantification of FP receptor expression [1]. The high FP receptor affinity (Ki = 35 nM) and selectivity of the unlabeled parent compound translate to low non-specific binding and clear autoradiographic signals, making fluprostenol-derived radioligands the preferred tool for FP receptor pharmacology research compared to less selective PGF₂α-based probes [2].

1,15-Lactone Analog Development

Fluprostenol lactone diol represents a key starting material for synthesizing macrocyclic internal 1,15-lactone derivatives of fluprostenol, which have been patented as novel prostaglandin F₂α analogs for glaucoma treatment [1]. These 1,15-lactone derivatives can be formulated into ophthalmic solutions for topical application to reduce elevated intraocular pressure associated with glaucoma and ocular hypertension [1][2]. The defined stereochemistry and crystalline nature of fluprostenol lactone diol facilitate the controlled synthesis of these macrocyclic analogs with precise stereochemical outcomes .

Comparative Pharmacology Benchmark

Fluprostenol lactone diol-derived fluprostenol acid serves as the benchmark FP receptor agonist in head-to-head comparative studies of ocular hypotensive prostaglandin analogs [1]. In published comparative analyses, fluprostenol acid (travoprost acid) consistently demonstrates superior FP receptor binding affinity, functional potency, and receptor selectivity compared to latanoprost acid, bimatoprost acid, and unoprostone [1][2]. Researchers conducting receptor pharmacology profiling or structure-activity relationship (SAR) studies of prostaglandin analogs require authentic fluprostenol-derived compounds to establish valid comparative baselines, making fluprostenol lactone diol an essential procurement item for any laboratory engaged in prostaglandin receptor research [1].

Application

Selection Property

Validation Focus

Fluprostenol-class analog synthesis

ω-chain trifluoromethyl substitution specificity

FP receptor affinity and selectivity profile

FP receptor autoradiography probe synthesis

Radioligand precursor with reported FP receptor affinity

Receptor binding specificity and signal clarity

Macrocyclic lactone analog research

Chiral bicyclic lactone scaffold

Stereochemical control and macrocyclization efficiency

Prostaglandin receptor comparative pharmacology

Benchmark FP agonist profile

Cross-study receptor potency and selectivity consistency

• [1] Sharif NA, Kelly CR, Crider JY, Williams GW, Xu SX. Ocular hypotensive FP prostaglandin (PG) analogs: PG receptor subtype binding affinities and selectivities, and agonist potencies at FP and other PG receptors in cultured cells. J Ocul Pharmacol Ther. 2003;19(6):501-515. PMID: 14733708. View Source
• [2] Sharif NA, Kelly CR, Crider JY. Agonist activity of bimatoprost, travoprost, latanoprost, unoprostone isopropyl ester and other prostaglandin analogs at the cloned human ciliary body FP prostaglandin receptor. J Ocul Pharmacol Ther. 2002;18(4):313-324. PMID: 12222762. View Source